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Compound of Interest

Compound Name: Bongkrekic acid-13C28

Cat. No.: B12372962 Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Bongkrekic acid-13C28. Bongkrekic acid is a

highly potent and potentially lethal mitochondrial toxin for which there is no known antidote.[1]

[2] The isotopically labeled form, while used as an internal standard in quantitative analysis,

presents the same toxicological risks.[3] Strict adherence to the following protocols is

mandatory to ensure personnel safety and prevent accidental exposure.

The Safety Data Sheet (SDS) for Bongkrekic acid-13C28 indicates it is often supplied in a

methanol solution, which introduces additional hazards of flammability and toxicity (oral,

dermal, and inhalation). This guide incorporates safety measures for both the toxin and the

solvent.

Immediate Safety and Handling Precautions
All work with Bongkrekic acid-13C28 must be conducted in a designated and clearly marked

area with restricted access. A comprehensive risk assessment must be completed before any

new procedure involving this toxin.

Personal Protective Equipment (PPE)
A complete PPE ensemble is required at all times when handling Bongkrekic acid-13C28.
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PPE Category Specification Rationale

Hand Protection Double nitrile gloves

Provides a primary barrier

against skin contact. Double-

gloving allows for the

immediate removal of the outer

glove in case of contamination

while maintaining a layer of

protection.[4][5]

Eye Protection
ANSI-approved safety goggles

or a face shield

Protects against splashes of

the toxic solution.[4]

Body Protection
Full-length, buttoned lab coat

with cuffed sleeves

Prevents contamination of

personal clothing and skin.

Respiratory

Not typically required if

handled within a certified

chemical fume hood. For

procedures with a high risk of

aerosol generation outside of a

containment device, a full-face

particle respirator (N100 or P3)

should be considered.[4]

To prevent inhalation of toxic

aerosols.

Engineering Controls
All manipulations of Bongkrekic acid-13C28, including handling the primary container,

aliquoting, and dilutions, must be performed within a certified chemical fume hood to minimize

inhalation exposure.[4][6] The work surface of the fume hood should be lined with an

absorbent, plastic-backed pad to contain any potential spills.

Quantitative Toxicity Data
While specific occupational exposure limits for Bongkrekic acid are not well-established, the

following data underscore its extreme toxicity.
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Metric Value Species Source

Lethal Dose (LD50) 0.68-6.84 mg/kg (oral) Mice [7]

Reported Fatal Dose As low as 1 mg Humans [1][2]

Mortality Rate in

Outbreaks
40% to 100% Humans [1][2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Bongkrekic acid-13C28 from

receipt to use in experiments.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leaks.

Transport the sealed primary container within a labeled, leak-proof secondary container.[5]

Store Bongkrekic acid-13C28 in a designated, locked, and clearly labeled freezer or

refrigerator, away from incompatible materials. The storage unit must be marked with a

"TOXIN – AUTHORIZED PERSONNEL ONLY" warning sign.

2. Preparation and Aliquoting:

Before starting, ensure a toxin spill kit and appropriate waste containers are readily

accessible.

Place all necessary equipment (e.g., pipettes, tips, tubes, absorbent pads) inside the

chemical fume hood.

Don the full required PPE.

Allow the vial to equilibrate to the temperature of the fume hood before opening to avoid

condensation.

Carefully open the primary container within the fume hood.
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Perform all liquid transfers slowly and carefully to prevent splashes or aerosol generation.

Use only calibrated pipettes with filtered tips.

After aliquoting, securely seal both the primary container and any new vials.

Decontaminate the exterior of all containers with a 70% ethanol solution before removing

them from the fume hood.

3. Experimental Use:

When adding the toxin to any experimental system, ensure the procedure is conducted

within the fume hood.

Transport any vessels containing the toxin outside of the hood in sealed, labeled, and

shatter-proof secondary containers.

Disposal Plan: Decontamination and Waste
Management
Bongkrekic acid is heat-stable, rendering autoclaving an ineffective method for

decontamination.[8] Chemical inactivation is the required method for all waste streams.

1. Chemical Inactivation:

Principle: Use a strong oxidizing agent, such as sodium hypochlorite (bleach), to degrade the

toxin.

Working Solution: Prepare a fresh solution of 10% household bleach (final concentration of

sodium hypochlorite ~0.5-0.6%).

2. Waste Streams:

Liquid Waste: Collect all aqueous waste containing Bongkrekic acid-13C28 in a designated,

labeled, chemical-resistant container. Add the 10% bleach solution to the waste container

and allow a minimum contact time of 30 minutes before disposal as hazardous chemical

waste.[4]
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Solid Waste: All contaminated solid waste (e.g., pipette tips, gloves, absorbent pads, vials)

must be submerged in the 10% bleach solution for at least 30 minutes. After

decontamination, the liquid can be decanted and treated as liquid waste, and the solid items

disposed of as hazardous waste according to institutional guidelines.

Work Surfaces: Thoroughly wipe down all surfaces within the fume hood with the 10%

bleach solution, followed by 70% ethanol to remove bleach residue.

Emergency Procedures
Spill Management:

Small Spill (<1 mL):

Ensure proper PPE is worn.

Cover the spill with an absorbent pad.

Gently apply 10% bleach solution to the pad, working from the outside in.

Allow a 30-minute contact time.

Collect all contaminated materials and place them in the solid hazardous waste container

for decontamination.

Large Spill:

Evacuate the immediate area.

Alert others and restrict access.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.
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Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash

station, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Visual Workflow for Safe Handling
The following diagram illustrates the critical steps and decision points for the safe handling and

disposal of Bongkrekic acid-13C28.
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Safe Handling and Disposal Workflow for Bongkrekic Acid-13C28
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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